Cas no 121624-17-7 (6’-Exomethylene Lovastatin)

• Product Name: 6’-Exomethylene Lovastatin
• CAS No: 121624-17-7
• MF: C₂₄H₃₄O₅
• MW: 402.523767948151
• CID: 4552575
• PubChem ID: 68178377
• Update Time: 2025-06-13

6’-Exomethylene Lovastatin Chemical and Physical Properties

Names and Identifiers

• 6’-Exomethylene Lovastatin
• CUFUDDFNKHOQEC-HGQWONQESA-N
• Lovastatin Impurity 2
• [(1S,7S,8S,8aR)-8-[2-[(2R,4R)-4-hydroxy-6-oxooxan-2-yl]ethyl]-7-methyl-3-methylidene-2,7,8,8a-tetrahydro-1H-naphthalen-1-yl] (2S)-2-methylbutanoate
• 48W5FXB9PY
• UNII-48W5FXB9PY
• SCHEMBL11961975
• 6'-Exomethylenelovastatin
• 6'-Exomethylene lovastatin
• Butanoic acid, 2-methyl-, (1S,7S,8S,8aR)-1,2,3,7,8,8a-hexahydro-7-methyl-3-methylene-8-(2-((2R,4R)-tetrahydro-4-hydroxy-6-oxo-2H-pyran-2-yl)ethyl)-1-naphthalenyl ester, (2S)-
• Q27259186
• 121624-17-7
• CHEMBL3544669

• Inchi： 1S/C24H34O5/c1-5-15(3)24(27)29-21-11-14(2)10-17-7-6-16(4)20(23(17)21)9-8-19-12-18(25)13-22(26)28-19/h6-7,10,15-16,18-21,23,25H,2,5,8-9,11-13H2,1,3-4H3/t15-,16-,18+,19+,20-,21-,23-/m0/s1
• InChI Key： CUFUDDFNKHOQEC-HGQWONQESA-N
• SMILES： C(O[C@@H]1[C@@]2([H])C(C=C[C@H](C)[C@@H]2CC[C@@H]2C[C@@H](O)CC(=O)O2)=CC(=C)C1)(=O)[C@@H](C)CC

Computed Properties

• Exact Mass: 402.24062418g/mol
• Monoisotopic Mass: 402.24062418g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 29
• Rotatable Bond Count: 7
• Complexity: 706
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 7
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 72.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Lactones Delta valerolactones

Additional information on 6’-Exomethylene Lovastatin

Comprehensive Overview of 6’-Exomethylene Lovastatin (CAS No. 121624-17-7): Properties, Applications, and Research Insights

6’-Exomethylene Lovastatin (CAS No. 121624-17-7) is a chemically modified derivative of Lovastatin, a well-known statin compound widely used in cholesterol management. This derivative features an exomethylene group at the 6’ position, which enhances its biochemical properties and potential therapeutic applications. Researchers and pharmaceutical developers are increasingly interested in this compound due to its unique structural attributes and promising bioactivity. In this article, we delve into the molecular characteristics, synthesis pathways, and emerging applications of 6’-Exomethylene Lovastatin, while addressing common queries and trending topics in the field.

The chemical structure of 6’-Exomethylene Lovastatin includes a methylbutyrate side chain and a hexahydronaphthalene core, similar to its parent compound, Lovastatin. However, the introduction of the exomethylene group at the 6’ position significantly alters its interaction with enzymes like HMG-CoA reductase, a key target in cholesterol biosynthesis. This modification has sparked interest in its potential to improve lipid-lowering efficacy or reduce side effects compared to traditional statins. Recent studies have explored its role in metabolic disorders and cardiovascular health, aligning with growing public interest in natural-derived therapeutics and precision medicine.

Synthesis of 6’-Exomethylene Lovastatin typically involves semisynthetic routes starting from Lovastatin, leveraging green chemistry principles to minimize environmental impact. Researchers have optimized steps like selective oxidation and Wittig olefination to achieve high yields and purity. The compound’s stability under physiological conditions and oral bioavailability are critical factors under investigation, particularly for drug formulation advancements. These aspects resonate with current industry trends, such as sustainable pharmaceutical manufacturing and bioavailability enhancement technologies.

Beyond its primary association with cholesterol management, 6’-Exomethylene Lovastatin has shown potential in anti-inflammatory and anti-cancer research. Preclinical studies suggest its ability to modulate cell proliferation pathways, making it a candidate for oncotherapy adjuvants. This aligns with the rising demand for multi-target therapeutics in personalized healthcare. Additionally, its neuroprotective effects are being explored, connecting to popular searches on natural nootropics and cognitive health supplements.

Quality control and analytical methods for 6’-Exomethylene Lovastatin rely on advanced techniques like HPLC-MS and NMR spectroscopy, ensuring compliance with pharmacopoeial standards. The compound’s patent landscape and regulatory status are also frequently queried topics, reflecting industry focus on intellectual property and global market accessibility. As a research chemical, it is primarily available through specialized suppliers catering to pharmaceutical R&D and academic institutions.

In summary, 6’-Exomethylene Lovastatin (CAS No. 121624-17-7) represents a compelling case study in medicinal chemistry innovation. Its multifaceted applications—from cardiovascular therapeutics to emerging disease research—highlight its relevance in modern science. By addressing both technical specifics and broader industry trends, this overview aims to serve as a valuable resource for researchers, clinicians, and enthusiasts navigating the evolving landscape of bioactive small molecules.